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Compound of Interest

Compound Name: 3-Chloro-2-isopropoxypyridine

Cat. No.: B1311290 Get Quote

IUPAC Name: 3-Chloro-2-isopropoxypyridine

This technical guide provides a comprehensive overview of 3-Chloro-2-isopropoxypyridine, a

substituted pyridine derivative of interest to researchers, scientists, and drug development

professionals. Due to the limited availability of direct experimental data for this specific

compound, this guide synthesizes information from closely related analogues and established

chemical principles to provide a thorough understanding of its properties, synthesis, and

potential applications.

Chemical Structure and Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
Chloro-2-isopropoxypyridine. The name is derived from the parent heterocycle, pyridine, with

a chloro group at the 3-position and an isopropoxy group at the 2-position.[1][2][3][4][5]

Table 1: Estimated Physicochemical Properties of 3-Chloro-2-isopropoxypyridine and

Related Analogues
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Property

3-Chloro-2-
isopropoxypyr
idine
(Estimated)

2-
Methoxypyridi
ne[6]

2-
Alkylpyridines
(General
Trends)[7]

Pyridine[8]

Molecular

Formula
C₈H₁₀ClNO C₆H₇NO Varies C₅H₅N

Molecular Weight 171.62 g/mol 109.13 g/mol
Increases with

alkyl chain length
79.10 g/mol

Boiling Point > 150 °C ~142 °C

Increases with

alkyl chain

length[7]

115.5 °C[8]

Density ~1.1 g/mL
1.044-1.050

g/mL (at 20°C)[6]

Generally

increases with

molecular

weight[7]

0.9819 g/mL (at

20°C)[8]

Solubility in

Water
Sparingly soluble

Practically

insoluble to

insoluble[6]

Decreases with

increasing alkyl

chain length[7]

Very soluble[8]

pKa (of

conjugate acid)
~3-4 Not available

Influenced by the

alkyl group[7]
5.19[8]

Synthesis of 3-Chloro-2-isopropoxypyridine
A plausible and widely used method for the synthesis of 2-alkoxypyridines is the Williamson

ether synthesis.[9][10][11][12] This reaction involves the nucleophilic substitution of a halide by

an alkoxide. In the context of 3-Chloro-2-isopropoxypyridine, this would involve the reaction

of 3-chloro-2-hydroxypyridine (or its tautomer, 3-chloro-2-pyridone) with an isopropyl halide in

the presence of a base.

Experimental Protocol: Williamson Ether Synthesis
This protocol is a generalized procedure based on established methods for Williamson ether

synthesis.[9][10][11][12] Optimization may be required for specific yields and purity.
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Materials:

3-Chloro-2-hydroxypyridine (or 3-chloro-2-pyridone)

2-Bromopropane (or 2-iodopropane)

Sodium hydride (NaH) or another suitable base (e.g., potassium carbonate)

Anhydrous N,N-dimethylformamide (DMF) or other polar aprotic solvent

Diethyl ether

Saturated aqueous ammonium chloride solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a nitrogen inlet, add 3-chloro-2-hydroxypyridine (1.0 eq).

Add anhydrous DMF to dissolve the starting material.

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Allow the reaction

to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour

until hydrogen gas evolution ceases.

Add 2-bromopropane (1.2 eq) dropwise to the reaction mixture.

Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench by the slow addition of

saturated aqueous ammonium chloride solution.
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Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 3-Chloro-2-
isopropoxypyridine.

Synthesis of the Precursor: 3-Chloro-2-hydroxypyridine
3-Chloro-2-hydroxypyridine, which exists in tautomeric equilibrium with 3-chloro-2-pyridone, is

a key precursor.[13][14][15][16] Its synthesis can be achieved from 2,3-dichloropyridine. The

more reactive chlorine atom at the 2-position can be selectively hydrolyzed.[14] A two-step

process involving the formation of an intermediate 2-alkoxypyridine followed by acid-catalyzed

cleavage is a reported method.[14]

Applications in Drug Discovery and Medicinal
Chemistry
Substituted pyridines are a cornerstone in medicinal chemistry, appearing in a vast number of

FDA-approved drugs.[17][18][19][20][21] The pyridine scaffold is a privileged structure due to

its ability to form hydrogen bonds, its metabolic stability, and its capacity to be functionalized at

various positions to modulate physicochemical and pharmacological properties.[17][18]

The 3-chloro-2-alkoxypyridine motif, as present in 3-Chloro-2-isopropoxypyridine, can be a

valuable building block for the synthesis of more complex molecules with potential biological

activity. The chlorine atom can serve as a handle for further functionalization through cross-

coupling reactions, while the isopropoxy group can influence the molecule's lipophilicity and

metabolic stability.

Mandatory Visualizations
Proposed Synthetic Pathway
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The following diagram illustrates the proposed Williamson ether synthesis for 3-Chloro-2-
isopropoxypyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1311290?utm_src=pdf-body
https://www.benchchem.com/product/b1311290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Deprotonation

Step 2: Nucleophilic Substitution (SN2)

3-Chloro-2-hydroxypyridine

Sodium 3-chloro-2-pyridyloxide

+

Base (e.g., NaH)

in DMF

3-Chloro-2-isopropoxypyridine

+

2-Bromopropane
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Pyridine Scaffold

Functionalization
(e.g., Chlorination, Alkoxylation)

3-Chloro-2-isopropoxypyridine
(Building Block)

Further Synthetic Modifications

Lead Compound

Lead Optimization
(SAR Studies)

Drug Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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